Cas no 2648911-96-8 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid
• CAS No: 2648911-96-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6187534
• PubChem ID: 165505233
• Update Time: 2025-06-11

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylpentanoic acid
• EN300-1489527
• 2648911-96-8

• Inchi： 1S/C26H32N2O5/c1-4-16(3)23(25(30)31)28-24(29)17(5-2)14-27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,4-5,14-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m0/s1
• InChI Key： MVENUAZRILXKKI-OCJFHSIUSA-N
• SMILES： O(C(NCC(CC)C(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid

Introduction to (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid (CAS No. 2648911-96-8)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid, also known by its CAS number 2648911-96-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process, ensuring that only the desired reactions occur.

The chemical structure of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The compound's structure consists of a central 3-methylpentanoic acid core, which is modified with a methylbutanamido group and an Fmoc-protected amino group. This combination of functional groups provides a unique set of chemical properties that can be exploited in various biological and medicinal contexts.

Recent research has highlighted the importance of Fmoc-protected amino acids in the synthesis of peptides and proteins. These compounds are essential building blocks for creating peptides with specific biological activities, such as enzyme inhibitors, receptor agonists, and antagonists. The use of Fmoc protection allows for precise control over the sequence and stereochemistry of the peptides, ensuring that the final product meets the desired specifications.

In the context of drug development, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid has shown promise as a precursor for synthesizing bioactive peptides. The compound's ability to form stable intermediates during peptide synthesis makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desirable biological activities. This approach has been instrumental in the discovery of new drugs and therapeutic agents.

One area where this compound has shown particular potential is in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often have improved pharmacological properties, such as increased stability and reduced susceptibility to enzymatic degradation. The Fmoc protection strategy used in the synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid can be adapted to create peptidomimetics with enhanced bioavailability and reduced toxicity.

The structural complexity of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid also makes it an excellent candidate for studying protein-protein interactions. Protein-protein interactions are crucial for many biological processes, including signal transduction, cell adhesion, and immune responses. By designing peptides based on this compound, researchers can gain insights into these interactions and develop inhibitors or activators that modulate specific protein functions.

In addition to its applications in peptide synthesis and drug development, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid has been studied for its potential use in materials science. The unique properties of this compound make it suitable for creating functional materials with tailored properties, such as self-assembling peptides or biomaterials for tissue engineering.

The synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide bonds. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, making it more efficient and scalable for industrial applications.

The purity and quality of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid are critical factors in its use for research and development purposes. High-purity compounds are essential for obtaining reliable results in biological assays and ensuring the safety and efficacy of any resulting therapeutic agents. Various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are commonly used to characterize and purify this compound.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylpentanoic acid (CAS No. 2648911-96-8) is a versatile compound with significant potential in multiple areas of research and development. Its unique chemical structure and properties make it an important tool for advancing our understanding of biological processes and developing new therapeutic agents. As research in this field continues to evolve, it is likely that new applications for this compound will be discovered, further expanding its impact on science and medicine.